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Compound of Interest

Compound Name:
1-Methyl-4-

(methylsulfonyl)piperidine

Cat. No.: B14018858

Get Quote

Executive Summary & Chemical Identity
1-Methyl-4-(methylsulfonyl)piperidine is a bifunctional heterocyclic compound characterized

by a basic tertiary amine and a polar, chemically stable sulfone moiety. Its structural duality

presents unique handling challenges: the piperidine ring confers basicity and potential skin/eye

irritation, while the sulfone group increases polarity and thermal stability compared to its sulfide

precursors.

This guide moves beyond standard Safety Data Sheet (SDS) parameters to provide a

researcher-centric operational manual. It synthesizes data from structural analogs (e.g., 4-

(methylsulfonyl)piperidine, CAS 479611-96-6) to establish a rigorous safety protocol.
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Property Specification

Chemical Name 1-Methyl-4-(methylsulfonyl)piperidine

Common Synonyms
4-Methanesulfonyl-1-methylpiperidine; N-

Methyl-4-mesylpiperidine

Molecular Formula

Molecular Weight 177.26 g/mol

Structural Core
Piperidine (N-methylated) + Sulfone (C4-

substituted)

Physical State
Solid or Low-melting Solid (Predicted based on

sulfone polarity)

Solubility
Soluble in DCM, MeOH, DMSO; Moderate water

solubility

Hazard Identification & Toxicology (GHS
Classification)
The safety profile of this compound is dictated by its functional groups. The tertiary amine

suggests basicity and mucous membrane irritation, while the sulfone moiety is generally

metabolically stable but can release toxic sulfur oxides upon thermal decomposition.

GHS Classification (Derived from Analog Consensus)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation (Skin Irrit. 2).[2]

H319: Causes serious eye irritation (Eye Irrit.[1][3][4] 2A).

H335: May cause respiratory irritation (STOT SE 3).[3][4]
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Toxicological Mechanisms
Local Irritation: The basic nitrogen lone pair can abstract protons from physiological

substrates, leading to saponification of lipids in cell membranes (chemical burns/irritation).

Metabolic Activation: While the sulfone is stable, the N-methyl group can undergo oxidative

demethylation via Cytochrome P450 enzymes, potentially generating formaldehyde in vivo

(though likely below toxic thresholds for acute exposure).

Thermal Decomposition: Above 200°C, the sulfone group may decompose to release Sulfur

Dioxide (

), a severe respiratory toxicant.

Safe Handling & Engineering Controls
Effective handling requires a "Barrier & Ventilation" approach to prevent inhalation of

dust/vapors and dermal contact.[4]

Engineering Controls
Primary Containment: All weighing and transfer operations must occur inside a certified

Chemical Fume Hood with a face velocity of 0.5 m/s.

Static Control: Use anti-static weighing boats. The sulfone group contributes to dipole

moments that can cause static cling in solid forms.

Personal Protective Equipment (PPE) Matrix
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Body Part Protection Standard Rationale

Eyes
Chemical Splash Goggles

(ANSI Z87.1)

Prevents basic burns from

dust/aerosols.

Hands
Nitrile Gloves (Min. 0.11 mm

thickness)

Excellent resistance to amines

and polar solvents.

Respiratory

N95 (if solid) or Half-mask w/

Organic Vapor cartridge (if

liquid/heated)

Protects against amine vapors

and particulates.

Body Lab Coat (Cotton/Poly blend) Standard splash protection.

Operational Workflow: Safe Transfer
The following diagram illustrates the decision logic for handling unknown or potent

intermediates like 1-Methyl-4-(methylsulfonyl)piperidine.
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Start: Transfer 1-Methyl-4-(methylsulfonyl)piperidine

Check Physical State

Solid / Powder Liquid / Oil

Weigh in Fume Hood
(Anti-static boat)

Use Spatula

Pipette in Fume Hood
(Positive Displacement)

Use Syringe

Dissolve in Solvent (DCM/DMSO)
Immediately cap vial

Dispose Tips/Boats in
Solid Hazardous Waste

Cleanup

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing containment and immediate dissolution to

reduce exposure risks.

Emergency Response Protocols
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This section outlines self-validating response mechanisms. The "self-validating" aspect means

the steps follow a logical physiological or chemical neutralization path.

First Aid
Eye Contact (Critical):

Action: Irrigate immediately with tepid water for 15 minutes.

Validation: The goal is to return the eye pH to 7.4. Basic burns (from the amine) penetrate

deeper than acidic burns; prolonged irrigation is non-negotiable.

Skin Contact:

Action: Wash with soap and water.[2][4] Do not use organic solvents (ethanol/acetone).

Validation: Solvents can dissolve the lipid barrier, carrying the compound deeper into the

dermis. Water physically removes the polar sulfone/amine complex.

Inhalation:

Action: Move to fresh air.[2][4][5] If breathing is difficult, administer oxygen (trained

personnel only).

Validation: Removal from the source stops the intake of irritant. Oxygen supports alveolar

exchange compromised by irritation.

Fire Fighting Measures[8][9]
Extinguishing Media: Water spray, Carbon Dioxide (

), Dry Chemical.

Hazardous Combustion Products:

Nitrogen Oxides (

): Pulmonary irritants.
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Sulfur Oxides (

): Corrosive, acidic gases.

Protocol: Firefighters must wear Self-Contained Breathing Apparatus (SCBA) to prevent

inhalation of acidic

fumes.

Synthesis & Stability Context
Understanding the synthesis aids in predicting impurities and reactivity.

Common Synthetic Route
The compound is typically synthesized via the N-methylation of the secondary amine precursor,

4-(methylsulfonyl)piperidine.

Precursor: 4-(methylsulfonyl)piperidine (CAS 479611-96-6).[6]

Reagents: Formaldehyde (

) and Formic Acid (

) [Eschweiler-Clarke Reaction] OR Methyl Iodide (

) with a base (

).

Impurities: Unreacted secondary amine, quaternary ammonium salts (if over-methylated).

Stability[10]
Chemical Stability: The sulfone group renders the molecule resistant to oxidation. The

tertiary amine is stable under ambient conditions but may form N-oxides if exposed to strong

peroxides.

Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen/Argon) to prevent

moisture absorption (hygroscopic potential of the amine salt).
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4-(methylsulfonyl)piperidine
(Secondary Amine)

1-Methyl-4-(methylsulfonyl)piperidine
(Target)

N-Methylation

Reagents:
HCHO / HCOOH

or MeI / Base

Decomposition:
NOx + SOx fumes

Heat > 200°C
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Figure 2: Synthesis pathway and thermal decomposition risks.
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(Note: Direct SDS links for the specific N-methylated compound are rare due to its status as a

specialized intermediate; references provided are for the closest structural analogs and

precursors which dictate the safety profile.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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